Cas no 104986-33-6 (Boronic acid, (tetrahydro-2H-pyran-3-yl)-, monoethyl ester)

• Product Name: Boronic acid, (tetrahydro-2H-pyran-3-yl)-, monoethyl ester
• CAS No: 104986-33-6
• MF: C₇H₁₄BO₃
• MW: 156.995262622833
• CID: 1149458
• PubChem ID: 71333389
• Update Time: 2025-04-20

Boronic acid, (tetrahydro-2H-pyran-3-yl)-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (tetrahydro-2H-pyran-3-yl)-, monoethyl ester
• ethoxy(oxan-3-yl)borinate
• 104986-33-6
• DTXSID20761661

• Inchi： 1S/C7H14BO3/c1-2-11-8(9)7-4-3-5-10-6-7/h7H,2-6H2,1H3/q-1
• InChI Key： YWUZAEFCCIKPSH-UHFFFAOYSA-N
• SMILES： O1CCCC(B([O-])OCC)C1

Computed Properties

• Exact Mass: 156.10722
• Monoisotopic Mass: 157.1035995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.52